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Compound of Interest

2-(N-Boc-aminomethyl)-4-
Compound Name:
methylpyridine

Cat. No. B580865

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise overview of the key physicochemical properties of 2-(N-Boc-
aminomethyl)-4-methylpyridine, a compound of interest in synthetic and medicinal chemistry.
The data presented is essential for its application in experimental design, reaction optimization,
and as a building block in the development of novel pharmaceutical agents.

Core Physicochemical Data

The fundamental molecular characteristics of 2-(N-Boc-aminomethyl)-4-methylpyridine are
summarized in the table below. This data is critical for accurate stoichiometric calculations,
analytical characterization, and interpretation of experimental results.

Property Value Reference
Molecular Formula C12H18N202 [1]
Molecular Weight 222.28 g/mol [1]

Chemical Structure and Identification
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The structure of 2-(N-Boc-aminomethyl)-4-methylpyridine incorporates a 4-methylpyridine

core, an aminomethyl linker, and a tert-butyloxycarbonyl (Boc) protecting group. This specific

arrangement of functional groups dictates its chemical reactivity and physical properties.

Synonyms:

N-Boc-1-(4-methyl-2-pyridyl)methanamine[1]

tert-butyl N-[(4-methyl-2-pyridyl)methyl]carbamate[1]

tert-Butyl ((4-Methylpyridin-2-yl)Methyl)carbamate[1]

Carbamic acid, N-[(4-methyl-2-pyridinyl)methyl]-, 1,1-dimethylethyl ester[1]

Logical Relationship Diagram

The following diagram

illustrates the hierarchical relationship of the components that constitute

the 2-(N-Boc-aminomethyl)-4-methylpyridine molecule, providing a clear visual breakdown

of its structural composition.
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Molecular Component Hierarchy

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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